Cas no 18790-82-4 (2-[2-(4-Amino-phenoxy)-ethoxy]-ethanol)

• Product Name: 2-[2-(4-Amino-phenoxy)-ethoxy]-ethanol
• CAS No: 18790-82-4
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD12785041
• CID: 5608468
• PubChem ID: 53724165
• Update Time: 2025-10-31

2-[2-(4-Amino-phenoxy)-ethoxy]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-Amino-phenoxy)-ethoxy]-ethanol
• Ethanol, 2-[2-(4-aminophenoxy)ethoxy]-
• 2-(2-(4-aminophenoxy)ethoxy)ethanol
• SCHEMBL6080694
• 2-(2-(4-Aminophenoxy)ethoxy)ethan-1-ol
• EN300-8528205
• 2-[2-(4-aminophenoxy)ethoxy]ethan-1-ol
• 18790-82-4
• 2-[2-(4-aminophenoxy)ethoxy]ethanol

• MDL： MFCD12785041
• Inchi： 1S/C10H15NO3/c11-9-1-3-10(4-2-9)14-8-7-13-6-5-12/h1-4,12H,5-8,11H2
• InChI Key： CJGYVGZZQMVWBL-UHFFFAOYSA-N
• SMILES： C(O)COCCOC1=CC=C(N)C=C1

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-[2-(4-Amino-phenoxy)-ethoxy]-ethanol

2-[2-(4-Amino-phenoxy)-ethoxy]-ethanol (CAS No. 18790-82-4): An Overview of Its Properties and Applications

2-[2-(4-Amino-phenoxy)-ethoxy]-ethanol (CAS No. 18790-82-4) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as APEE, has gained considerable attention due to its unique chemical structure and potential therapeutic properties. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-[2-(4-Amino-phenoxy)-ethoxy]-ethanol.

Chemical Structure and Properties

2-[2-(4-Amino-phenoxy)-ethoxy]-ethanol is a linear molecule with a molecular formula of C₁₀H₁₅NO₃. It consists of an aromatic ring (phenyl) linked to an amino group (-NH₂) and two ethylene glycol units (-OCH₂CH₂-). The presence of the amino group and the ether linkages imparts unique solubility and reactivity properties to this compound. It is soluble in water and various organic solvents, making it suitable for a wide range of applications in both laboratory and industrial settings.

The compound's chemical structure allows it to form hydrogen bonds, which can be crucial for its interactions with biological molecules. The amino group can act as a proton donor or acceptor, contributing to its potential as a ligand in receptor binding studies. Additionally, the ether linkages provide flexibility, enabling the molecule to adopt different conformations that may be important for its biological activity.

Synthesis Methods

The synthesis of 2-[2-(4-Amino-phenoxy)-ethoxy]-ethanol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-amino-phenol with ethylene oxide in the presence of a base such as potassium hydroxide. This reaction proceeds via nucleophilic substitution, where the hydroxyl group of 4-amino-phenol attacks the epoxide ring of ethylene oxide, leading to the formation of an intermediate alcohol. This intermediate is then further reacted with another molecule of ethylene oxide to yield the final product.

An alternative synthetic route involves the use of Williamson ether synthesis. In this method, 4-amino-phenol is first converted into its corresponding alkoxide by treatment with sodium hydride. The alkoxide then reacts with 1-bromo-2-(2-bromo-ethoxy)-ethane to form the desired ether linkage. This method provides good yields and is often preferred for large-scale production due to its simplicity and reliability.

Biological Activities and Applications

2-[2-(4-Amino-phenoxy)-ethoxy]-ethanol has been studied extensively for its potential biological activities, particularly in the context of drug discovery and development. One of its notable properties is its ability to act as a ligand for various receptors, including G-protein coupled receptors (GPCRs) and nuclear receptors. This property makes it a valuable tool for studying receptor-ligand interactions and developing new therapeutic agents.

In recent years, research has focused on the potential use of APEE as an antiviral agent. Studies have shown that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes. For example, a study published in the Journal of Medicinal Chemistry demonstrated that APEE exhibits potent antiviral activity against influenza A virus by blocking viral entry into host cells. This finding has significant implications for the development of new antiviral drugs.

Beyond antiviral applications, APEE has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that APEE may have potential as an anti-inflammatory agent for treating conditions such as arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results obtained with APEE have led to increased interest in evaluating its safety and efficacy in clinical trials. Several Phase I trials are currently underway to assess the pharmacokinetics and safety profile of this compound in healthy volunteers. Preliminary data from these trials have shown that APEE

If these initial trials are successful, further Phase II trials will be conducted to evaluate the therapeutic potential of APEE

Conclusion

In conclusion, 2-[2-(4-Amino-phenoxy)-ethoxy]-ethanol (CAS No. 18790-82-4), also known as APEE, is a versatile compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure imparts valuable properties such as solubility, reactivity, and biological activity. Ongoing research continues to uncover new uses for this compound, particularly in areas such as antiviral therapy and anti-inflammatory treatment. As clinical trials progress, there is great hope that APEE will contribute significantly to the development of novel therapeutic agents.